Cas no 1189928-10-6 (Rhein-13C4)

• Product Name: Rhein-13C4
• CAS No: 1189928-10-6
• Molecular Formula: C₁₅H₁₃NO₂
• Molecular Weight: 239.269223928452
• CID: 895525
• PubChem ID: 46782876

Rhein-13C4 Properties

Names and Identifiers

• Rhein-13C4
• 4,5-dihydroxy-9,10-dioxoanthracene-2-carboxylic acid
• Rhein-d5 (Major)
• J-004023
• Monorhein-13C4
• PD070922
• DTXSID90676132
• 4,5-Dihydroxy-9,10-dioxo(1,3,4-~13~C_3_)-9,10-dihydroanthracene-2-(~13~C)carboxylic acid
• 1189928-10-6
• AKOS030231697

• InChIKey： FCDLCPWAQCPTKC-AGPBJXDCSA-N
• Inchi： InChI=1S/C15H8O6/c16-9-3-1-2-7-11(9)14(19)12-8(13(7)18)4-6(15(20)21)5-10(12)17/h1-5,16-17H,(H,20,21)/i4+1,5+1,10+1,15+1
• SMILES： C1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)C(=O)O

Computed Properties

• Exact Mass: 288.04550731g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 288.04550731g/mol
• Heavy Atom Count: 21
• Complexity: 487
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Melting Point: 321-3220C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids